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Compound of Interest

Compound Name: Imipramine-d4

Cat. No.: B15617603 Get Quote

Essential Safety and Handling Guide for Imipramine-
d4
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Imipramine-d4. The information herein is compiled to ensure

the safety of researchers, scientists, and drug development professionals. Given the limited

availability of specific safety data for Imipramine-d4, this guidance is based on the well-

documented information for its non-deuterated counterpart, Imipramine Hydrochloride. The

chemical and toxicological properties of Imipramine-d4 are expected to be nearly identical to

Imipramine Hydrochloride.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety

when handling Imipramine-d4. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side

shields, chemical splash

goggles, or a full-face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation[1]

[2]. An emergency eyewash

station should be readily

accessible[3].

Hand Protection
Nitrile gloves or other

impervious gloves.

To prevent skin contact, which

can cause skin irritation[1][3]. If

dissolved in an organic

solvent, select gloves that offer

protection against that specific

solvent[3].

Body Protection
A lab coat or other protective

clothing.

To prevent contamination of

personal clothing and skin[2]

[3]. Protective garments should

not be worn in common

areas[3].

Respiratory Protection

Generally not required for

standard laboratory operations

with adequate ventilation.

A tight-fitting full-face respirator

with HEPA filters is

recommended for spill cleanup

or when there is a risk of

generating dust[3].

Hazard Identification and Toxicology
Imipramine-d4, like Imipramine Hydrochloride, is classified as a hazardous substance.

Classification:

Acute oral toxicity - Category 4[1][2]

Skin irritation - Category 2[1][2]

Serious eye irritation - Category 2A[1][2]
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Specific target organ toxicity (single exposure) - Category 3 (May cause respiratory irritation)

[1][2]

Toxicological Data (for Imipramine Hydrochloride):

Test Species Dose

Oral LD50 Rat 305 mg/kg[1][3]

Oral LD50 Mouse 275 mg/kg[1][3]

Intraperitoneal LD50 Rat 72 mg/kg[1]

Subcutaneous LD50 Mouse 189 mg/kg[1]

Subcutaneous LD50 Rat 217 mg/kg[1]

LD50: Lethal Dose, 50% kill

Symptoms of exposure can include dizziness, drowsiness, dry mouth, headache, and

confusion[3][4].

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Step-by-Step Handling and Storage Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Storage: Store in a tightly closed, light-resistant container in a well-ventilated area[3][4].

Keep refrigerated as recommended by the supplier[2][5].

Preparation for Use:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of

dust or vapors[3][4].

Ensure all necessary PPE is worn correctly.
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Avoid the formation of dust during handling[3][4].

During Use:

Avoid all contact with the skin, eyes, and clothing[3][4].

Do not eat, drink, or smoke in the handling area[4].

Wash hands thoroughly after handling, even after removing gloves[2][3].

End of Use:

Clean equipment and work surfaces with a suitable detergent or solvent after use[3].

Return the substance to its designated storage location.

Accidental Release and Exposure Plan
Spill Cleanup:

Evacuate and restrict access to the spill area.

Ensure adequate ventilation[3].

Wear appropriate PPE, including respiratory protection for large spills or dust generation[3].

Sweep up or vacuum the spilled material and collect it in a suitable container for disposal[3].

Avoid generating dust[3].

Thoroughly clean the spill surface to remove any residual contamination[3].

Prevent the spilled material from entering drains or waterways[3].

First Aid Measures:
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist[2][3][4].

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Get medical attention if irritation

develops[3][6].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists[1][2][3].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention or call

a poison control center[3][6][7].

Disposal Plan
Dispose of Imipramine-d4 and any contaminated materials in accordance with all applicable

local, regional, national, and international regulations[3]. Do not allow the substance to enter

the environment[2].

Visual Process Guides
To further clarify the procedural flow, the following diagrams illustrate the key processes for

handling Imipramine-d4.
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Workflow for Handling Imipramine-d4

Preparation

Handling

Storage & Disposal

Inspect Container

Don PPE
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Weigh/Measure

Proceed

Perform Experiment

Clean Work Area

Return to Storage

Store/Dispose

Dispose of Waste

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of Imipramine-d4.
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Emergency Response for Imipramine-d4 Exposure

Immediate Actions

Exposure Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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